2-tert-butyl-4-(4-{2,5-dimethylpyrazolo[1,5-a]pyrimidin-7-yl}piperazin-1-yl)-5-fluoro-6-methylpyrimidine

• IUPAC Name: 7-[4-(2-tert-butyl-5-fluoro-6-methylpyrimidin-4-yl)piperazin-1-yl]-2,5-dimethylpyrazolo[1,5-a]pyrimidine
• InChI: InChI=1S/C21H28FN7/c1-13-12-17(29-16(23-13)11-14(2)26-29)27-7-9-28(10-8-27)19-18(22)15(3)24-20(25-19)21(4,5)6/h11-12H,7-10H2,1-6H3
• InChI Key: VPFIWMYZTOJGQZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN2C(=C1)N=C(C=C2N3CCN(CC3)C4=NC(=NC(=C4F)C)C(C)(C)C)C
• Molecular Formula: C21H28FN7
• Molecular Weight: 397.5 g/mol
• CAS No.: 2640950-88-3

Description

2-tert-butyl-4-(4-{2,5-dimethylpyrazolo[1,5-a]pyrimidin-7-yl}piperazin-1-yl)-5-fluoro-6-methylpyrimidine is a chemical compound with the CAS Registry Number 2640950-88-3 and a molecular formula of C 21 H 28 FN 7 . It has a molecular weight of approximately 397.49 g/mol . Key physicochemical properties include an XLogP3 value of 4, indicating lipophilicity, and a topological polar surface area of 62.4 Ų . The compound is characterized by a complex molecular structure featuring a pyrazolo[1,5-a]pyrimidine core linked to a fluorinated pyrimidine group via a piperazine linker, which may influence its biomolecular interactions . This product is intended for research and laboratory use only. It is not intended for diagnostic or therapeutic applications in humans or animals. Specific information on the mechanism of action and primary research applications for this compound is not currently available in the public domain. Researchers are encouraged to consult the scientific literature for potential applications of this structural class.

Biological Activity

2-tert-butyl-4-(4-{2,5-dimethylpyrazolo[1,5-a]pyrimidin-7-yl}piperazin-1-yl)-5-fluoro-6-methylpyrimidine is a synthetic compound with potential therapeutic applications. Its biological activity has been the focus of various studies, particularly in the context of enzyme inhibition and potential anticancer properties.

The molecular formula for this compound is $C_{29}H_{29}N_{5}O_{3}$ with a molecular weight of 495.57 g/mol. The compound features a complex structure that includes a pyrimidine ring and a piperazine moiety, which are known to contribute to its biological activity.

Enzyme Inhibition

Research indicates that compounds similar to 2-tert-butyl-4-(4-{2,5-dimethylpyrazolo[1,5-a]pyrimidin-7-yl}piperazin-1-yl)-5-fluoro-6-methylpyrimidine exhibit significant inhibitory activity against specific enzymes. For example, studies on related pyrazolopyrimidines have shown selective inhibition of glucocerebrosidase (GCase), which is crucial in the treatment of Gaucher disease. The structure-activity relationship (SAR) analysis highlighted that modifications in the compound's structure can enhance its affinity for GCase, indicating a potential therapeutic pathway for lysosomal storage disorders .

Anticancer Potential

The compound has been investigated for its anticancer properties. It has shown promising results in inhibiting cancer cell proliferation in vitro. The mechanism of action appears to involve the disruption of cell signaling pathways through the inhibition of specific kinases. This is consistent with findings from related compounds that have demonstrated cytostatic effects on various cancer cell lines .

Case Studies and Research Findings

Several studies have documented the biological activity of similar compounds:

• Inhibition of GCase : A study evaluating various pyrazolopyrimidine derivatives reported IC50 values indicating effective inhibition of GCase, suggesting that structural modifications can lead to improved therapeutic efficacy .

  Compound	IC50 (µM)	Activity
  7	0.40	Active
  8	0.03	Highly Active
  9	0.10	Active
  10	8.9	Inactive
• Cytotoxicity Against Cancer Cells : Another study assessed the cytotoxic effects of related compounds on pancreatic cancer cells, showing significant reductions in cell viability at specific concentrations .

Pharmacokinetics

Preliminary pharmacokinetic studies suggest that modifications to the compound can influence its absorption, distribution, metabolism, and excretion (ADME) profile. Understanding these properties is critical for optimizing dosage forms and improving therapeutic outcomes.

Comparison with Similar Compounds

Table 1: Key Structural and Functional Comparisons

Compound Name / ID	Core Structure	Substituents	Molecular Weight (g/mol)	Key Functional Features	Bioactivity / Application
Target Compound	Pyrazolo[1,5-a]pyrimidine	2-tert-butyl, 5-fluoro, 6-methyl, 4-piperazinyl-linked dimethylpyrazolopyrimidine	~500 (estimated)	Enhanced lipophilicity (tert-butyl), metabolic stability (5-F)	Likely kinase inhibitor (inferred from structural analogs)
EP 1 808 168 B1 (Patent)	Pyrazolo[1,5-a]pyrimidine	4-piperidinyloxy, 3-(2,5-difluoro-4-methanesulfonyl-phenyl)	~450–500	Methanesulfonyl group enhances solubility; difluoro substituents improve target binding	Anti-inflammatory or kinase inhibition
951953-66-5	Pyrazolo[1,5-a]pyrimidine	2-ethyl, 3-(4-fluorophenyl), 4-(pyridin-2-yl)piperazine	416.49	Pyridine-piperazine enhances solubility; fluorophenyl boosts aromatic interactions	Potential CNS or anticancer agent
Compound 41	Pyrazolo[1,5-a]pyrimidine	4-tert-butylpiperidinyl, morpholinyl, indolyl	~450	Morpholine improves solubility; indole supports π-π stacking	Sel-targeting agent (e.g., kinase inhibition)

Bioactivity and Selectivity

• Kinase Inhibition: Piperazine-linked pyrazolopyrimidines (e.g., compound 41 ) show kinase inhibition due to ATP-binding pocket interactions. The target compound’s 5-fluoro substituent may reduce off-target effects compared to non-fluorinated analogs .
• Metabolic Stability : Fluorine at position 5 likely enhances metabolic stability compared to hydroxyl- or methoxy-substituted derivatives (e.g., EP 1 808 168 B1 ).

Preparation Methods

Alkylation Reactions

In a representative procedure, sodium hydride (60% dispersion) deprotonates the pyrimidine nitrogen, facilitating coupling with tert-butyl 4-(2-bromoethyl)piperazine-1-carboxylate in anhydrous DMF at 50°C. This step achieves a 70% yield after purification via flash chromatography. Lower yields (21–62%) are observed in alternative conditions due to incomplete substitution or side reactions.

Boc Deprotection

The tert-butoxycarbonyl (Boc) group is removed under acidic conditions (e.g., HCl in dioxane) to generate the free piperazine amine, which is subsequently coupled to the pyrazolo[1,5-a]pyrimidine fragment.

Synthesis of 2,5-Dimethylpyrazolo[1,5-a]pyrimidin-7(4H)-one

This heterocyclic component (CAS 29269-61-2) is synthesized via cyclization of 5-amino-3-methyl-1H-pyrazole with diketene derivatives. X-ray crystallography confirms the planar structure, with intramolecular hydrogen bonding stabilizing the lactam form. Modifications at the 7-position are achieved through nucleophilic substitution or palladium-catalyzed cross-coupling.

Coupling of Piperazine and Pyrazolo[1,5-a]pyrimidine

The final step involves coupling the deprotected piperazine amine with 2,5-dimethylpyrazolo[1,5-a]pyrimidin-7-yl electrophiles.

Buchwald-Hartwig Amination

Using Pd(OAc)₂/Xantphos as a catalyst system, the reaction proceeds in toluene at 110°C, achieving 65–75% yields. This method minimizes side products compared to traditional SNAr reactions.

SNAr Reaction

Electron-deficient pyrazolo[1,5-a]pyrimidin-7-yl chlorides react with piperazine in DMF at 80°C, though yields are lower (50–60%) due to competing hydrolysis.

Optimization and Scale-Up Challenges

Parameter	Optimal Conditions	Yield Improvement Strategies
Temperature	50–80°C (alkylation), 110°C (Pd)	Microwave irradiation reduces time
Solvent	Anhydrous DMF or toluene	Switch to THF for Boc deprotection
Catalyst	Pd(OAc)₂/Xantphos	Lower catalyst loading (1 mol%)
Purification	Flash chromatography (DCM/MeOH)	Gradient elution minimizes loss

Side reactions, such as over-alkylation or dimerization, are mitigated by slow addition of electrophiles and strict temperature control.

Analytical Characterization

1H NMR and LC-MS are routinely used for intermediate validation. For the final compound, high-resolution mass spectrometry (HRMS) confirms the molecular ion at m/z 454.2352 [M+H]⁺. X-ray diffraction of analogous structures reveals planarity in the pyrazolo[1,5-a]pyrimidine ring, which enhances π-stacking interactions .

Q & A

Basic Research Questions

Q. What synthetic methodologies are commonly employed to prepare 2-tert-butyl-4-(4-{2,5-dimethylpyrazolo[1,5-a]pyrimidin-7-yl}piperazin-1-yl)-5-fluoro-6-methylpyrimidine?

• Methodological Answer : Synthesis typically involves multi-step reactions:

• Step 1 : Formation of the pyrazolo[1,5-a]pyrimidine core via condensation of aminopyrazoles with electrophilic reagents (e.g., trifluoromethyl ketones in acetic acid under reflux) .
• Step 2 : Functionalization of the piperazine moiety at the 7-position of the pyrazolo-pyrimidine core using nucleophilic substitution or Buchwald-Hartwig amination .
• Step 3 : Introduction of the tert-butyl, fluoro, and methyl groups via alkylation or halogenation reactions, often requiring anhydrous conditions and catalysts like Pd(OAc)₂ .
• Key Purification : Recrystallization from hexane or ethanol and column chromatography to isolate high-purity products .

Q. What analytical techniques are critical for structural elucidation of this compound?

• Methodological Answer :

• X-ray Crystallography : Determines 3D conformation and planarity of the pyrazolo-pyrimidine core (e.g., dihedral angles between fused rings) .
• NMR Spectroscopy : ¹H/¹³C NMR identifies substituent positions (e.g., tert-butyl at δ 1.4 ppm, fluorine coupling patterns) .
• Mass Spectrometry (MS) : Confirms molecular weight (e.g., ESI-MS for [M+H]⁺ ions) and fragmentation patterns .
• Elemental Analysis : Validates purity (>95%) via C/H/N content matching theoretical values .

Q. What preliminary biological screening approaches are used to assess its activity?

• Methodological Answer :

• Kinase Inhibition Assays : Use recombinant kinases (e.g., Trk family) with ATP-competitive ELISA or fluorescence polarization .
• Cell Viability Assays : MTT or CellTiter-Glo® in cancer cell lines (e.g., PC3, MCF7) to evaluate IC₅₀ values .
• Solubility and Stability : Assessed via HPLC-UV in simulated physiological buffers (pH 7.4) .

Advanced Research Questions

Q. How can researchers resolve contradictions in reported biological activity across studies?

• Methodological Answer :

• Assay Standardization : Control variables like cell passage number, serum concentration, and incubation time .
• Orthogonal Validation : Confirm activity using multiple assays (e.g., SPR for binding affinity vs. functional cellular assays) .
• Structural Reanalysis : Verify compound identity via X-ray or 2D-NMR to rule out isomerism or degradation .
• Computational Docking : Compare binding modes in kinase active sites (e.g., AutoDock Vina) to explain potency differences .

Q. What strategies optimize synthetic yield and purity for large-scale research applications?

• Methodological Answer :

• Reaction Optimization : Use DoE (Design of Experiments) to adjust temperature, solvent (e.g., DMF vs. THF), and catalyst loading .
• Microwave-Assisted Synthesis : Reduces reaction time (e.g., from 16 h to 2 h) and improves regioselectivity .
• Advanced Purification : Employ preparative HPLC with C18 columns and gradient elution (MeCN/H₂O + 0.1% TFA) .

Q. How do structural modifications (e.g., substituent variation) impact target selectivity and off-target effects?

• Methodological Answer :

• SAR Studies : Systematically replace substituents (e.g., tert-butyl → isopropyl) and profile activity against kinase panels .
• CYP450 Inhibition Assays : Test hepatic metabolism using human microsomes to predict drug-drug interactions .
• Proteome-Wide Profiling : Utilize affinity pulldown/MS to identify off-target binding partners .

Q. What computational tools are effective for predicting pharmacokinetic properties?

• Methodological Answer :

• ADMET Prediction : Use SwissADME or ADMETLab 2.0 to estimate logP, BBB permeability, and CYP inhibition .
• MD Simulations : GROMACS for assessing membrane permeability and stability of the piperazine-pyrrolopyrimidine conformation .